Ethyl 2-chloro-6-nitrobenzoate
Overview
Description
Ethyl 2-chloro-6-nitrobenzoate (ECNB) is a synthetic organic compound with a wide range of applications in the scientific and industrial sectors. It is a water-soluble compound with a melting point of 109-111°C. ECNB is used in a variety of laboratory experiments and industrial processes, including organic synthesis, chromatography, and electrochemistry. It is also used as a reagent in organic synthesis and as a starting material for various pharmaceuticals. ECNB is an important intermediate in the production of various pharmaceuticals, including aspirin and ibuprofen.
Scientific Research Applications
Functionalization of Nitrobenzo Compounds : Ethyl 2-chloro-6-nitrobenzoate is used in the synthesis of substituted ethanols and esters, employing the tetrakis(dimethylamino)ethylene (TDAE) methodology. This demonstrates its utility in creating various chemical derivatives (Amiri-Attou, Terme, & Vanelle, 2005).
Voltammetric Studies : this compound has been used in cyclic voltammetric studies to understand the behavior of nitroaromatic compounds and their nitro radical anions. This is crucial for comprehending the chemical kinetics and properties of these compounds (Carbajo et al., 2000).
Crystallization and Molecular Structure Analysis : It is utilized in the crystallization and molecular structure analysis of various compounds. For example, studying the crystal structure of benzyl 2,6-dihydroxy-3-nitrobenzoate offers insights into molecular interactions and stability (Sonar et al., 2007).
Nonlinear Optical Properties : this compound derivatives show potential in photonics due to their nonlinear optical properties. These properties make them suitable for applications in photonic devices (Nair et al., 2022).
Solvation and Reactivity Studies : The compound is used in the study of solvation and nucleophilic reactivity, which are essential for understanding chemical reactions in different solvent conditions (Kondo et al., 2002).
Catalysis in Esterification : this compound is also studied in the context of catalysis, particularly in the esterification of nitrobenzoic acid. This demonstrates its importance in synthetic chemistry (Hong-ze, 2013).
Safety and Hazards
According to the Safety Data Sheets, if Ethyl 2-chloro-6-nitrobenzoate is inhaled, the victim should be moved into fresh air and given oxygen if breathing is difficult . If it comes into contact with skin, contaminated clothing should be removed immediately and the skin should be washed off with soap and plenty of water . In case of ingestion, the mouth should be rinsed with water and vomiting should not be induced .
Properties
IUPAC Name |
ethyl 2-chloro-6-nitrobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClNO4/c1-2-15-9(12)8-6(10)4-3-5-7(8)11(13)14/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DSVPOQALVJHYNO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC=C1Cl)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80569882 |
Source
|
| Record name | Ethyl 2-chloro-6-nitrobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80569882 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
172217-16-2 |
Source
|
| Record name | Ethyl 2-chloro-6-nitrobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80569882 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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